Cas no 885958-93-0 (Benzenesulfonamide, N-(3-bromopropyl)-3-nitro-)

• Product Name: Benzenesulfonamide, N-(3-bromopropyl)-3-nitro-
• CAS No: 885958-93-0
• MF: C₉H₁₁BrN₂O₄S
• MW: 323.163640260696
• MDL: MFCD06858472
• CID: 5235419
• Update Time: 2026-03-08

Benzenesulfonamide, N-(3-bromopropyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(3-bromopropyl)-3-nitro-

• MDL： MFCD06858472
• Inchi： 1S/C9H11BrN2O4S/c10-5-2-6-11-17(15,16)9-4-1-3-8(7-9)12(13)14/h1,3-4,7,11H,2,5-6H2
• InChI Key： HZPVHCHBCVPPCP-UHFFFAOYSA-N
• SMILES： C1(S(NCCCBr)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Additional information on Benzenesulfonamide, N-(3-bromopropyl)-3-nitro-

Benzenesulfonamide, N-(3-bromopropyl)-3-nitro (CAS No. 885958-93-0): A Comprehensive Overview

Benzenesulfonamide, N-(3-bromopropyl)-3-nitro (CAS No. 885958-93-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzenesulfonamide moiety and a 3-bromopropyl substituent on the aromatic ring. These structural elements contribute to its potential utility in various biological and chemical processes.

The benzenesulfonamide functional group is well-known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to specific biological targets. The presence of the 3-bromopropyl substituent introduces additional reactivity and selectivity, making this compound a valuable starting material for the synthesis of more complex molecules. The 3-nitro group further adds to the compound's electronic and steric properties, influencing its biological activity and reactivity.

Recent research has highlighted the potential of Benzenesulfonamide, N-(3-bromopropyl)-3-nitro in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its therapeutic potential, Benzenesulfonamide, N-(3-bromopropyl)-3-nitro has been explored for its use as an intermediate in the synthesis of other biologically active compounds. The bromine atom on the propyl chain can be readily substituted with various functional groups, allowing for the creation of a diverse array of derivatives with tailored properties. This versatility makes it an attractive candidate for combinatorial chemistry approaches, where large libraries of compounds can be rapidly synthesized and screened for biological activity.

The physical and chemical properties of Benzenesulfonamide, N-(3-bromopropyl)-3-nitro have also been extensively studied. It is a white crystalline solid with a melting point ranging from 120 to 125°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These solubility characteristics are important considerations when designing experimental protocols or formulating drug candidates.

In terms of safety and handling, Benzenesulfonamide, N-(3-bromopropyl)-3-nitro should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves and safety goggles to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound.

The synthesis of Benzenesulfonamide, N-(3-bromopropyl)-3-nitro typically involves several steps, including the preparation of the benzenesulfonamide intermediate and subsequent functionalization with the 3-bromopropyl group. One common synthetic route involves the reaction of benzenesulfonyl chloride with an appropriate amine to form the benzenesulfonamide derivative, followed by bromination of the propyl chain using bromine or a brominating agent such as N-bromosuccinimide (NBS). The final step involves nitration of the aromatic ring using a mixture of nitric acid and sulfuric acid.

Despite its potential benefits, it is important to note that Benzenesulfonamide, N-(3-bromopropyl)-3-nitro may exhibit some limitations or challenges in its application. For example, the presence of multiple functional groups can lead to complex reaction profiles during synthesis, requiring careful optimization of reaction conditions. Additionally, the potential for side reactions or impurities must be carefully monitored to ensure the purity and stability of the final product.

In conclusion, Benzenesulfonamide, N-(3-bromopropyl)-3-nitro (CAS No. 885958-93-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents and other biologically active molecules. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and chemical synthesis.